Cas no 1804715-85-2 (Ethyl 2-(difluoromethyl)-4-methylpyridine-6-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-4-methylpyridine-6-carboxylate
• CAS No: 1804715-85-2
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 4847605
• Update Time: 2025-07-21

Ethyl 2-(difluoromethyl)-4-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-methylpyridine-6-carboxylate

• Inchi： 1S/C10H11F2NO2/c1-3-15-10(14)8-5-6(2)4-7(13-8)9(11)12/h4-5,9H,3H2,1-2H3
• InChI Key： NQHLIAAMSCUWDH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(C(=O)OCC)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-4-methylpyridine-6-carboxylate

Ethyl 2-(difluoromethyl)-4-methylpyridine-6-carboxylate (CAS No. 1804715-85-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(difluoromethyl)-4-methylpyridine-6-carboxylate, identified by its CAS number 1804715-85-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a difluoromethyl group and a carboxylate moiety, contribute to its versatility and utility in drug development.

The difluoromethyl group is a well-documented pharmacophore that enhances the metabolic stability and binding affinity of drug candidates. This feature has been extensively studied in the context of developing antiviral and anticancer agents. In recent years, researchers have leveraged the< strong>difluoromethyl substitution to improve the pharmacokinetic properties of small molecule drugs, making them more effective and less prone to rapid degradation. Ethyl 2-(difluoromethyl)-4-methylpyridine-6-carboxylate exemplifies this trend, offering a synthetic platform for accessing novel therapeutic entities.

The pyridine core of Ethyl 2-(difluoromethyl)-4-methylpyridine-6-carboxylate is another critical structural element that contributes to its pharmaceutical relevance. Pyridine derivatives are ubiquitous in medicinal chemistry due to their ability to mimic key biological functionalities. Specifically, the 4-methyl and 6-carboxylate substituents enhance the compound's solubility and interactions with biological targets. These attributes make it an attractive building block for designing molecules with improved pharmacological profiles.

In the realm of drug discovery, Ethyl 2-(difluoromethyl)-4-methylpyridine-6-carboxylate has been utilized in the synthesis of potential treatments for neurological disorders. The difluoromethyl group's ability to modulate enzyme activity has been exploited in developing inhibitors targeting neuroinflammatory pathways. Preliminary studies have suggested that derivatives of this compound may exhibit anti-inflammatory properties, making them promising candidates for conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of exploring novel scaffolds like Ethyl 2-(difluoromethyl)-4-methylpyridine-6-carboxylate in addressing complex diseases.

The carboxylate functionality in Ethyl 2-(difluoromethyl)-4-methylpyridine-6-carboxylate also plays a pivotal role in its synthetic utility. Carboxylates are versatile intermediates that can be further functionalized through esterification, amidation, or other chemical transformations. This flexibility allows chemists to tailor the compound's properties for specific applications. For instance, coupling the carboxylate group with amine-containing substrates can yield pyridine-based peptidomimetics, which are increasingly recognized for their therapeutic potential.

The synthesis of Ethyl 2-(difluoromethyl)-4-methylpyridine-6-carboxylate typically involves multi-step organic reactions, often starting from readily available pyridine precursors. Advanced synthetic methodologies, such as cross-coupling reactions and fluorochemical transformations, are employed to introduce the desired substituents efficiently. The use of palladium catalysts in cross-coupling reactions has been particularly effective in constructing complex pyridine derivatives with high regioselectivity and yield.

The growing interest in fluorinated compounds has driven innovation in synthetic strategies for introducing fluorine atoms into organic molecules. Ethyl 2-(difluoromethyl)-4-methylpyridine-6-carboxylate exemplifies this trend, as it incorporates two fluorine atoms into its structure. The synthesis of such compounds often requires specialized reagents and conditions to ensure high fidelity and minimize side reactions. However, recent advances in fluorochemistry have made it possible to achieve these transformations with greater ease and precision.

In conclusion, Ethyl 2-(difluoromethyl)-4-methylpyridine-6-carboxylate (CAS No. 1804715-85-2) is a valuable intermediate in pharmaceutical synthesis, offering unique structural features that enhance drug candidate efficacy and pharmacokinetics. Its applications span across various therapeutic areas, particularly neurological and inflammatory disorders. As research continues to uncover new biological targets and synthetic methodologies, compounds like Ethyl 2-(difluoromethyl)-4-methylpyridine-6-carboxylate will remain indispensable tools for medicinal chemists striving to develop innovative treatments.